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Compound of Interest

Compound Name: Ethyl 10(E)-pentadecenoate

Cat. No.: B15552382

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Ethyl 10(E)-
pentadecenoate, a monounsaturated fatty acid ethyl ester. The information presented herein is

essential for the identification, characterization, and quality control of this compound in

research and development settings. This document details predicted Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectral data, expected Mass Spectrometry (MS)

fragmentation patterns, and the experimental protocols for acquiring such data.

Introduction
Ethyl 10(E)-pentadecenoate (C17H32O2, Molecular Weight: 268.44 g/mol ) is the ethyl ester

of 10(E)-pentadecenoic acid. As with other fatty acid esters, its structural elucidation and purity

assessment rely heavily on modern spectroscopic techniques. This guide summarizes the key

spectral features of this molecule. While experimentally acquired spectra for this specific

compound are not readily available in public databases, the data presented here are based on

established principles and spectral data of analogous long-chain unsaturated fatty acid esters.
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Predicted ¹H and ¹³C Nuclear Magnetic Resonance
(NMR) Spectroscopy Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-

hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR chemical shifts for Ethyl
10(E)-pentadecenoate in a standard solvent like deuterated chloroform (CDCl₃) are presented

below. These predictions are based on typical chemical shifts for fatty acid ethyl esters.[1][2]

Table 1: Predicted ¹H NMR Spectral Data for Ethyl 10(E)-pentadecenoate
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.3 - 5.5 Multiplet 2H
Olefinic protons (-

CH=CH-)

~4.12 Quartet 2H

Methylene protons of

ethyl group (-O-CH₂-

CH₃)

~2.28 Triplet 2H

α-Methylene protons

to carbonyl (-CH₂-

COO-)

~1.9 - 2.1 Multiplet 4H
Allylic protons (-CH₂-

CH=)

~1.61 Multiplet 2H

β-Methylene protons

to carbonyl (-CH₂-

CH₂-COO-)

~1.2 - 1.4 Multiplet 14H

Methylene protons of

the aliphatic chain (-

(CH₂)₇-)

~1.25 Triplet 3H

Methyl protons of

ethyl group (-O-CH₂-

CH₃)

~0.88 Triplet 3H
Terminal methyl

protons (-CH₃)

Table 2: Predicted ¹³C NMR Spectral Data for Ethyl 10(E)-pentadecenoate
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Chemical Shift (δ) ppm Assignment

~173.9 Carbonyl carbon (-COO-)

~130.5 Olefinic carbons (-CH=CH-)

~60.1 Methylene carbon of ethyl group (-O-CH₂)

~34.4 α-Methylene carbon to carbonyl (-CH₂-COO-)

~32.6 Allylic carbons (-CH₂-CH=)

~29.0 - 29.7 Methylene carbons of the aliphatic chain

~25.0
β-Methylene carbon to carbonyl (-CH₂-CH₂-

COO-)

~22.6 Methylene carbon adjacent to terminal methyl

~14.3 Methyl carbon of ethyl group (-O-CH₂-CH₃)

~14.1 Terminal methyl carbon (-CH₃)

Infrared (IR) Spectroscopy Data
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. The

predicted characteristic IR absorption bands for Ethyl 10(E)-pentadecenoate are summarized

in Table 3. These are based on the typical vibrational frequencies of functional groups found in

unsaturated fatty acid esters.[3][4][5][6][7]

Table 3: Predicted IR Absorption Data for Ethyl 10(E)-pentadecenoate
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Wavenumber (cm⁻¹) Intensity Assignment

~3010 - 3000 Medium =C-H stretch (alkene)

~2925 Strong
C-H asymmetric stretch

(alkane)

~2855 Strong C-H symmetric stretch (alkane)

~1740 Strong C=O stretch (ester)

~1650 Weak C=C stretch (alkene, trans)

~1465 Medium C-H bend (alkane)

~1170 Strong C-O stretch (ester)

~965 Medium
=C-H bend (trans alkene out-

of-plane)

Mass Spectrometry (MS) Data
Mass spectrometry (MS) provides information about the molecular weight and fragmentation

pattern of a molecule, which aids in its identification and structural elucidation. For Ethyl 10(E)-
pentadecenoate, the molecular ion peak [M]⁺ would be observed at a mass-to-charge ratio

(m/z) of 268.44. The expected fragmentation pattern under electron ionization (EI) would

involve characteristic cleavages of the ester group and the aliphatic chain.[8][9]

Table 4: Expected Key Mass Spectrometry Fragments for Ethyl 10(E)-pentadecenoate
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m/z Fragment Ion Description

268 [C₁₇H₃₂O₂]⁺ Molecular Ion (M⁺)

223 [M - OCH₂CH₃]⁺ Loss of the ethoxy group

199 [M - C₅H₁₁]⁺ Cleavage at the allylic position

88 [CH₃CH₂OC(OH)=CH₂]⁺
McLafferty rearrangement

product

73 [COOCH₂CH₃]⁺ Ethoxycarbonyl cation

55 [C₄H₇]⁺
Common fragment from the

aliphatic chain

43 [C₃H₇]⁺
Common fragment from the

aliphatic chain

Experimental Protocols
The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

Sample Preparation: Dissolve 5-10 mg of Ethyl 10(E)-pentadecenoate in approximately

0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS)

as an internal standard.[1]

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire the spectrum at room temperature.

Use a standard single-pulse experiment.
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Ensure a sufficient relaxation delay (e.g., 5 seconds) for accurate integration.

Process the data with appropriate phasing and baseline correction.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

A larger sample quantity (20-50 mg) may be required for a good signal-to-noise ratio.

Use a longer relaxation delay and a sufficient number of scans.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation: A small drop of neat liquid Ethyl 10(E)-pentadecenoate is placed

between two potassium bromide (KBr) plates to form a thin film. Alternatively, for Attenuated

Total Reflectance (ATR)-FTIR, a drop of the sample is placed directly on the ATR crystal.[10]

[11][12]

Instrumentation: Use a standard FT-IR spectrometer.

Data Acquisition:

Record a background spectrum of the clean KBr plates or the empty ATR crystal.

Record the sample spectrum over a range of 4000 to 400 cm⁻¹.

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

The final spectrum is presented in terms of transmittance or absorbance versus

wavenumber.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the molecular weight and fragmentation pattern, and to assess purity.
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Methodology:

Sample Preparation: Prepare a dilute solution of Ethyl 10(E)-pentadecenoate (e.g., 1

mg/mL) in a volatile organic solvent such as hexane or ethyl acetate.[13]

Instrumentation: Use a GC system coupled to a mass spectrometer with an electron

ionization (EI) source.

Gas Chromatography:

Column: Use a non-polar capillary column (e.g., DB-5ms or equivalent).

Injection: Inject 1 µL of the sample solution into the GC inlet.

Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes,

then ramp up to a higher temperature (e.g., 250 °C) to ensure elution of the compound.

Mass Spectrometry:

Ionization: Use standard electron ionization at 70 eV.

Mass Range: Scan a mass range of m/z 40 to 400.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like Ethyl 10(E)-pentadecenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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